Cas no 1257051-00-5 (4-(Aminomethyl)-1-methylcyclohexanecarbonitrile)

• Product Name: 4-(Aminomethyl)-1-methylcyclohexanecarbonitrile
• CAS No: 1257051-00-5
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 2135119
• Update Time: 2023-08-04

4-(Aminomethyl)-1-methylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-methylCyclohexanecarbonitrile
• RZKLGWJVECMELN-UHFFFAOYSA-N
• Cyclohexanecarbonitrile,4-(aminomethyl)-1-methyl-
• 4-(Aminomethyl)-1-methylcyclohexanecarbonitrile

• Inchi： 1S/C9H16N2/c1-9(7-11)4-2-8(6-10)3-5-9/h8H,2-6,10H2,1H3
• InChI Key： RZKLGWJVECMELN-UHFFFAOYSA-N
• SMILES： NCC1CCC(C#N)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 49.8